Cas no 628-83-1 ((butylsulfanyl)carbonitrile)

• Product Name: (butylsulfanyl)carbonitrile
• CAS No: 628-83-1
• MF: C₅H₉NS
• MW: 115.196659803391
• MDL: MFCD00039476
• CID: 39260
• PubChem ID: 12357
• Update Time: 2025-04-18

(butylsulfanyl)carbonitrile Chemical and Physical Properties

Names and Identifiers

• butyl thiocyanate
• 1-thiocyanatobutane
• n-Butyl thiocyanate
• Thiocyanic acid, butyl ester
• 1-Thiocyanobutane
• butylthiocarbonitrile
• Butylthiocyanat
• Butyrhodanid
• n-Butyl rhodanate
• Thiocyansaeure-butylester
• Thiocyanic acid butyl ester
• (butylsulfanyl)carbonitrile
• NSC-1478
• WLN: NCS4
• UNII-Y19G61H3JY
• HXNXAEYAXNPLHJ-UHFFFAOYSA-N
• BRN 1098562
• FT-0632659
• Butylthiocyanate
• AI3-28245
• SCHEMBL3674142
• EN300-19007
• E80437
• Q27294131
• AKOS009028847
• Butyrhodanid [German]
• n-Butylthiocyanate
• NSC 1478
• DTXSID4060860
• NSC1478
• EINECS 211-056-2
• 1-thiocyanato-butane
• Butylthiokyanat [Czech]
• BUTANE, 1-THIOCYANATO-
• MFCD00039476
• Butylthiokyanat
• Y19G61H3JY
• NORMAL-BUTYLTHIOCYANATE
• 628-83-1
• NS00035209
• CS-0238108
• 4-03-00-00329 (Beilstein Handbook Reference)
• DB-054315
• DTXCID0043553
• 211-056-2

• MDL： MFCD00039476
• Inchi： 1S/C5H9NS/c1-2-3-4-7-5-6/h2-4H2,1H3
• InChI Key： HXNXAEYAXNPLHJ-UHFFFAOYSA-N
• SMILES： S(C#N)CCCC

Computed Properties

• Exact Mass: 115.04600
• Monoisotopic Mass: 115.04557
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.1

Experimental Properties

• Density: 0,961 g/cm3
• Melting Point: -59
• Boiling Point: 180-183°C
• Flash Point: 64.9 ºC
• Refractive Index: 1.4360 (estimate)
• PSA: 49.09000
• LogP: 2.00078

(butylsulfanyl)carbonitrile Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R22; R32; R36
• Safety Term：S26;S36/37/39
• Storage Condition：The warehouse shall be ventilated and dried at low temperature, and stored separately from oxidants, acids and food additives

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates Thiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates